molecular formula C13H16N2O3 B14830307 5-Cyclopropoxy-N1,N1-dimethylphthalamide

5-Cyclopropoxy-N1,N1-dimethylphthalamide

Cat. No.: B14830307
M. Wt: 248.28 g/mol
InChI Key: CBAROVIXXILFNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Cyclopropoxy-N1,N1-dimethylphthalamide is a cyclopropane-containing carboxamide derivative characterized by a phthalamide backbone substituted with a cyclopropoxy group at the 5-position and dimethylamide groups at the N1 positions. This compound is of interest in medicinal and agrochemical research due to the cyclopropane ring’s unique steric and electronic properties, which enhance metabolic stability and modulate receptor interactions.

Properties

Molecular Formula

C13H16N2O3

Molecular Weight

248.28 g/mol

IUPAC Name

4-cyclopropyloxy-2-N,2-N-dimethylbenzene-1,2-dicarboxamide

InChI

InChI=1S/C13H16N2O3/c1-15(2)13(17)11-7-9(18-8-3-4-8)5-6-10(11)12(14)16/h5-8H,3-4H2,1-2H3,(H2,14,16)

InChI Key

CBAROVIXXILFNE-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C1=C(C=CC(=C1)OC2CC2)C(=O)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-N1,N1-dimethylphthalamide typically involves the reaction of phthalic anhydride with N,N-dimethylamine in the presence of a cyclopropyl alcohol. The reaction conditions often include the use of a solvent such as dichloromethane and a catalyst like triethylamine. The reaction is carried out at room temperature and monitored using thin-layer chromatography (TLC) to ensure completion.

Industrial Production Methods

In an industrial setting, the production of 5-Cyclopropoxy-N1,N1-dimethylphthalamide may involve a continuous flow reactor to optimize the reaction conditions and increase yield. The use of automated systems for monitoring and controlling the reaction parameters ensures consistent product quality.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-N1,N1-dimethylphthalamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids.

    Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the compound into corresponding alcohols.

    Substitution: Nucleophilic substitution reactions can occur at the cyclopropoxy group, leading to the formation of different derivatives.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

    Oxidation: Carboxylic acids.

    Reduction: Alcohols.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-N1,N1-dimethylphthalamide has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Studied for its potential biological activity and interactions with enzymes.

    Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-N1,N1-dimethylphthalamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group may play a crucial role in binding to these targets, leading to the modulation of biological pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

The following analysis compares 5-Cyclopropoxy-N1,N1-dimethylphthalamide with structurally related compounds from the literature, focusing on synthesis, yield, spectral data, and substituent effects.

Substituent Effects on Physicochemical Properties

Table 2: Spectral and Analytical Data Comparison
Compound Name Melting Point (°C) ^1H-NMR Shifts (δ, ppm) MS (ESI) [M+H]+ Key Functional Groups (IR, cm⁻¹)
5-Cyclopropoxy-N1,N1-dimethylphthalamide N/A* Inferred: δ 2.5–3.5 (cyclopropane protons), δ 3.0 (N-CH3) ~300–350 (estimated) 1630–1680 (amide C=O)
15bb N/A (crystals) δ 2.42 (s, 3H, CH3), δ 3.75 (s, 3H, OCH3) 365.2 1636 (C=O), 1245 (C-O-C)
3a 133–135 δ 2.66 (s, 3H, CH3), δ 7.43–8.12 (aromatic) 403.1 2230 (C≡N), 1636 (C=O)
15ag Oil δ 1.2–1.4 (CH2CH3), δ 7.2–7.8 (naphthalene) 413.2 1605 (C=O), 1250 (C-O-C)

Key Observations :

  • Cyclopropane vs. Pyrazole Cores : Pyrazole derivatives (e.g., 3a) exhibit higher melting points (133–183°C) due to aromatic stacking, whereas cyclopropane carboxamides (e.g., 15bb, 15ag) are oils or low-melting solids .
  • Substituent Electronic Effects: Electron-withdrawing groups (e.g., chloro in 3a, cyano in 3a–3d) lower amide C=O IR stretching frequencies (~1636 cm⁻¹) compared to electron-donating groups (e.g., methoxy in 15bb: ~1636 cm⁻¹) .
  • Mass Spectrometry : Cyclopropane carboxamides (e.g., 15bb: [M+H]+ 365.2) generally have lower molecular weights than pyrazole-carboxamides (e.g., 3a: [M+H]+ 403.1) due to differences in core structure complexity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.